Cas no 78160-12-0 (9H-Thioxanthen-9-one,2-amino-7-methyl-)

• Product Name: 9H-Thioxanthen-9-one,2-amino-7-methyl-
• CAS No: 78160-12-0
• Molecular Formula: C₁₄H₁₁NOS
• Molecular Weight: 241.30824
• MDL: MFCD04117780
• CID: 571924
• PubChem ID: 337138

9H-Thioxanthen-9-one,2-amino-7-methyl- Properties

Names and Identifiers

• 9H-Thioxanthen-9-one,2-amino-7-methyl-
• 2-AMINO-7-METHYL-9H-THIOXANTHEN-9-ONE
• 2-amino-7-methylthioxanthen-9-one
• 2-amino-7-methyl-thioxanthen-9-one
• aminomethylthioxanthenone
• J-508018
• 2-amino-7 -methyl-thioxanthen-9-on
• MFCD04117780
• DTXSID20320035
• 78160-12-0
• CHEMBL1991189
• NSC354084
• NSC-354084
• SCHEMBL15237050
• NCI60_003181
• AKOS005069237
• 10P-569S
• FT-0679950

• MDL： MFCD04117780
• InChIKey： VVQULFWWOHEBQC-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H11NOS/c1-8-2-4-12-10(6-8)14(16)11-7-9(15)3-5-13(11)17-12/h2-7H,15H2,1H3
• SMILES： CC1=CC2=C(C=C1)SC3=C(C=C(C=C3)N)C2=O

Computed Properties

• Exact Mass: 241.05600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 241.05613515g/mol
• Heavy Atom Count: 17
• Complexity: 319
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• LogP: 3.88650
• PSA: 71.33000
• Melting Point: 179-183°C

9H-Thioxanthen-9-one,2-amino-7-methyl- Security Information

• HazardClass：IRRITANT

9H-Thioxanthen-9-one,2-amino-7-methyl- Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromenes